Cas no 176976-44-6 (2-chloro-4-ethyl-1,3-benzothiazole)

• Product Name: 2-chloro-4-ethyl-1,3-benzothiazole
• CAS No: 176976-44-6
• MF: C₉H₈ClNS
• MW: 197.684519767761
• MDL: MFCD04971813
• CID: 112518
• PubChem ID: 2049861
• Update Time: 2025-08-05

2-chloro-4-ethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-chloro-4-ethyl-
• 2-Chloro-4-ethyl-1,3-benzothiazole
• AC1M1H9N
• CTK8H2899
• F1910-0002
• MolPort-003-085-020
• SureCN7469260
• Benzothiazole, 2-chloro-4-ethyl- (9CI)
• 176976-44-6
• BHA97644
• AKOS005208484
• 2-chloro-4-ethylbenzothiazole
• 2-chloro-4-ethyl-benzothiazole
• NQOWVESUHAQWMO-UHFFFAOYSA-N
• EN300-237754
• 2-chloro-4-ethylbenzo[d]thiazole
• DTXSID60365945
• SCHEMBL7469260
• DB-274791
• Benzothiazole, 2-chloro-4-ethyl-
• 2-chloro-4-ethyl-1,3-benzothiazole

• MDL： MFCD04971813
• Inchi： 1S/C9H8ClNS/c1-2-6-4-3-5-7-8(6)11-9(10)12-7/h3-5H,2H2,1H3
• InChI Key： NQOWVESUHAQWMO-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC=C2CC)S1

Computed Properties

• Exact Mass: 197.00674
• Monoisotopic Mass: 197.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-chloro-4-ethyl-1,3-benzothiazole

Introduction to 2-Chloro-4-Ethyl-1,3-Benzothiazole (CAS No. 176976-44-6)

2-Chloro-4-ethyl-1,3-benzothiazole (CAS No. 176976-44-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential applications in drug discovery and development.

The molecular structure of 2-chloro-4-ethyl-1,3-benzothiazole consists of a benzene ring fused with a thiazole ring, substituted with a chlorine atom at the 2-position and an ethyl group at the 4-position. This unique configuration imparts specific chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

Recent research has highlighted the potential of 2-chloro-4-ethyl-1,3-benzothiazole in several areas. One notable application is its use as a building block in the synthesis of novel antifungal agents. Studies have shown that derivatives of this compound exhibit potent antifungal activity against a range of pathogenic fungi, making it a promising candidate for the development of new therapeutic agents.

In addition to its antifungal properties, 2-chloro-4-ethyl-1,3-benzothiazole has been explored for its potential as a photosensitizer in photodynamic therapy (PDT). PDT is a non-invasive treatment modality used to treat various cancers and skin conditions. The ability of this compound to absorb light and generate reactive oxygen species (ROS) makes it an attractive candidate for PDT applications.

The synthetic versatility of 2-chloro-4-ethyl-1,3-benzothiazole has also been leveraged in the development of new materials. For instance, researchers have utilized this compound as a monomer in the synthesis of conjugated polymers with tunable electronic and optical properties. These polymers have found applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In the pharmaceutical industry, 2-chloro-4-ethyl-1,3-benzothiazole serves as an important intermediate in the synthesis of various drugs. Its reactivity and functional group compatibility make it suitable for a wide range of chemical transformations. For example, it can be used to introduce specific functionalities into drug molecules, enhancing their pharmacological properties or improving their bioavailability.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-chloro-4-ethyl-1,3-benzothiazole have shown that it is relatively stable under typical environmental conditions but can be biodegraded by certain microorganisms. This information is crucial for assessing its potential risks and ensuring its safe handling and disposal.

In conclusion, 2-chloro-4-ethyl-1,3-benzothiazole (CAS No. 176976-44-6) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers and developers working on innovative solutions in these fields. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.